2-Hydroxyphenyl 2,6-dimethoxybenzoate

• Molecular Formula: C15H14O5
• Molecular Weight: 274.27 g/mol
• IUPAC Name: (2-hydroxyphenyl) 2,6-dimethoxybenzoate
• InChI: InChI=1S/C15H14O5/c1-18-12-8-5-9-13(19-2)14(12)15(17)20-11-7-4-3-6-10(11)16/h3-9,16H,1-2H3
• InChI Key: BLDPCTNQHJXHRX-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC=C1)OC)C(=O)OC2=CC=CC=C2O

Description

2-Hydroxyphenyl 2,6-dimethoxybenzoate is a benzoate ester featuring a 2-hydroxyphenyl ester group and a 2,6-dimethoxy-substituted benzoic acid moiety. These compounds are often isolated from medicinal plants (e.g., A. petiolaris and Brickellia veronicaefolia) or synthesized via esterification reactions .

Comparison with Similar Compounds

Structural Variations and Molecular Properties

The table below summarizes key structural and molecular differences among 2,6-dimethoxybenzoate derivatives:

Compound Name	Ester Group	Substituents on Benzoate	Molecular Weight (g/mol)	Key Characteristics
2-Hydroxyphenyl 2,6-dimethoxybenzoate	2-hydroxyphenyl	2,6-dimethoxy	304.28 (calculated)	Hydroxyl group may enhance hydrogen bonding and solubility.
Benzyl 2,6-dimethoxybenzoate	Benzyl	2,6-dimethoxy	286.29 (calculated)	Isolated from B. veronicaefolia; exhibits smooth muscle relaxant activity .
Ethyl 2,6-dimethoxybenzoate	Ethyl	2,6-dimethoxy	210.23	Synthesized via acid-catalyzed esterification; characterized by X-ray crystallography .
3-Methoxybenzyl 2,6-dimethoxybenzoate	3-methoxybenzyl	2,6-dimethoxy	316.32 (calculated)	Found in A. petiolaris; structural variation alters steric and electronic effects .

Key Observations:

• Benzyl 2,6-dimethoxybenzoate demonstrates notable bioactivity, inhibiting spontaneous contractions in guinea-pig ileum, likely due to its aromatic ester group enhancing membrane permeability .
• Ethyl 2,6-dimethoxybenzoate serves as a model for synthetic studies, with a well-defined crystal structure (triclinic space group Pī) and mild synthesis conditions (71% yield under CO₂) .